5-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-3-amine

• IUPAC Name: 5-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C9H7F3N4/c10-9(11,12)6-3-1-2-5(4-6)7-14-8(13)16-15-7/h1-4H,(H3,13,14,15,16)
• InChI Key: KFQHVPAQPKJTHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=NC(=NN2)N
• Molecular Formula: C9H7F3N4
• DSSTOX Substance ID: DTXSID90391292
• Molecular Weight: 228.17 g/mol
• CAS RN: 502686-01-3

Description

The compound “5-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-3-amine” belongs to the class of organic compounds known as triazoles. Triazoles are compounds containing a five-membered aromatic ring made up of two carbon atoms and three nitrogen atoms. The trifluoromethyl group attached to the phenyl ring is a common motif in pharmaceuticals and agrochemicals, contributing unique physicochemical properties due to the presence of fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring attached to a phenyl ring which carries a trifluoromethyl group. The exact structure would need to be confirmed using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the triazole ring and the trifluoromethyl group. The triazole ring can act as a versatile scaffold participating in various chemical reactions. The trifluoromethyl group is considered a bioisostere in medicinal chemistry, often used to modulate the chemical properties of a lead compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes.

Scientific Research Applications

Crystalline Structure and Electron Delocalization

Research by Anton V. Dolzhenko et al. (2008) has explored the crystalline structure of related triazole compounds, highlighting the tautomeric forms and their electron delocalization characteristics. This study provides insights into the molecular geometry and electronic properties that could be fundamental for the development of new materials or chemical sensors (Dolzhenko et al., 2008).

Antimicrobial Activities

The synthesis and antimicrobial activities of triazole derivatives have been extensively studied. For instance, H. Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, examining their effects against various microorganisms. Such research underscores the compound's potential in developing new antimicrobial agents, which could be crucial in addressing antibiotic resistance (Bektaş et al., 2007).

Protection of Secondary Amines

The application of triazenes, closely related to triazoles, for protecting secondary amines was detailed by R. Lazny et al. (2001). This technique is valuable in synthetic organic chemistry, allowing for the selective modification of molecules without affecting sensitive amine groups (Lazny et al., 2001).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, given the known activities of other triazole and trifluoromethyl-containing compounds. Further studies could also focus on the development of synthetic methods to access this and related structures.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to interact with peripheral sensory trigeminal nerves

Mode of Action

Similar compounds have been described as potent uncouplers of oxidative phosphorylation in mitochondria and also having high reactivity with thiols . This suggests that the compound might interact with its targets to disrupt normal cellular processes, but further studies are required to confirm this.

Biochemical Pathways

Based on the potential mode of action, it could be inferred that the compound might affect pathways related to oxidative phosphorylation and thiol-related reactions

Result of Action

Similar compounds have been reported to cause allergy or asthma symptoms or breathing difficulties if inhaled